
Diethyl adipate chemical formula and structure

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Diethyl adipate

Cat. No.: B1670523 Get Quote

An In-depth Technical Guide to Diethyl Adipate

This guide provides a comprehensive overview of diethyl adipate, focusing on its chemical

formula, structure, properties, and synthesis. It is intended for researchers, scientists, and

professionals in drug development and related fields who require detailed technical information

about this compound.

Chemical Identity and Structure
Diethyl adipate, also known as diethyl hexanedioate, is the diethyl ester of adipic acid.[1][2] Its

structure consists of a six-carbon dicarboxylic acid backbone (adipic acid) where the carboxylic

acid protons are replaced by ethyl groups.[3]

Chemical Formula: C₁₀H₁₈O₄[3][4][5][6]

Chemical Structure: The linear formula can be represented as C₂H₅OCO(CH₂)₄COOC₂H₅.[7]

SMILES Notation: CCOC(=O)CCCCC(=O)OCC[1][8]

InChI Key: VIZORQUEIQEFRT-UHFFFAOYSA-N[1][4][6]

Table 1: Chemical Identifiers for Diethyl Adipate
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Identifier Value Reference(s)

IUPAC Name diethyl hexanedioate [1][8]

CAS Number 141-28-6 [4][5][6]

Molecular Formula C₁₀H₁₈O₄ [4][5][6]

Molecular Weight 202.25 g/mol [1][5][9]

EC Number 205-477-0 [4]

Beilstein Registry No. 1780035 [1]

| Synonyms | Adipic acid diethyl ester, Ethyl adipate, Hexanedioic acid diethyl ester |[1][6][10] |

Physicochemical Properties
Diethyl adipate is a clear, colorless, oily liquid with a faint, fruity odor.[3][4][5] It is stable under

normal temperatures and pressures.[4]

Table 2: Physical and Chemical Properties of Diethyl Adipate

Property Value Reference(s)

Appearance Clear, colorless liquid [4][5][10]

Melting Point -19.8 °C to -20 °C [1][5][11]

Boiling Point
244 °C to 251 °C @ 760

mmHg
[1][5][9][11]

Density 1.009 g/mL at 25 °C [5][10][11]

Flash Point >111 °C (>230 °F) [9][10][11]

Vapor Pressure 0.0268 mmHg at 25 °C [9][10]

| Refractive Index | 1.426 - 1.427 at 20-25 °C |[1][4][10] |

Table 3: Solubility Data for Diethyl Adipate

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Diethyl-Adipate
https://www.smolecule.com/products/s8053273
https://www.guidechem.com/encyclopedia/diethyl-adipate-dic3080.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2397890.htm
https://webbook.nist.gov/cgi/cbook.cgi?ID=C141286&Mask=200
https://www.guidechem.com/encyclopedia/diethyl-adipate-dic3080.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2397890.htm
https://webbook.nist.gov/cgi/cbook.cgi?ID=C141286&Mask=200
https://pubchem.ncbi.nlm.nih.gov/compound/Diethyl-Adipate
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2397890.htm
https://www.thegoodscentscompany.com/data/rw1042301.html
https://www.guidechem.com/encyclopedia/diethyl-adipate-dic3080.html
https://pubchem.ncbi.nlm.nih.gov/compound/Diethyl-Adipate
https://pubchem.ncbi.nlm.nih.gov/compound/Diethyl-Adipate
https://webbook.nist.gov/cgi/cbook.cgi?ID=C141286&Mask=200
https://www.lookchem.com/casno141-28-6.html
https://www.benchchem.com/product/b1670523?utm_src=pdf-body
https://cymitquimica.com/cas/141-28-6/
https://www.guidechem.com/encyclopedia/diethyl-adipate-dic3080.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2397890.htm
https://www.guidechem.com/encyclopedia/diethyl-adipate-dic3080.html
https://www.benchchem.com/product/b1670523?utm_src=pdf-body
https://www.guidechem.com/encyclopedia/diethyl-adipate-dic3080.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2397890.htm
https://www.lookchem.com/casno141-28-6.html
https://pubchem.ncbi.nlm.nih.gov/compound/Diethyl-Adipate
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2397890.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB2397890_EN.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Diethyl-Adipate
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2397890.htm
https://www.thegoodscentscompany.com/data/rw1042301.html
https://m.chemicalbook.com/ProductChemicalPropertiesCB2397890_EN.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2397890.htm
https://www.lookchem.com/casno141-28-6.html
https://m.chemicalbook.com/ProductChemicalPropertiesCB2397890_EN.htm
https://www.thegoodscentscompany.com/data/rw1042301.html
https://www.lookchem.com/casno141-28-6.html
https://m.chemicalbook.com/ProductChemicalPropertiesCB2397890_EN.htm
https://www.thegoodscentscompany.com/data/rw1042301.html
https://www.lookchem.com/casno141-28-6.html
https://pubchem.ncbi.nlm.nih.gov/compound/Diethyl-Adipate
https://www.guidechem.com/encyclopedia/diethyl-adipate-dic3080.html
https://www.lookchem.com/casno141-28-6.html
https://www.benchchem.com/product/b1670523?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1670523?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Solvent Solubility Reference(s)

Water
Insoluble (<0.1 g/L to 4.23
g/L at 20 °C)

[4][5][9][10]

Ethanol Soluble [1][4][5]

Ethyl Ether Soluble [1][4]

| Organic Solvents | Soluble |[4][5] |

Table 4: Spectroscopic and Chromatographic Data

Data Type Information Reference(s)

Infrared (IR) Spectrum

Data available in the
Coblentz Society Spectral
Collection (ID: 4796)

[4]

Mass Spectrum
Data available in the Atlas of

Mass Spectral Data (ID: 1427)
[4]

| Kovats Retention Index | Standard non-polar: ~1350 |[1] |

Experimental Protocols: Synthesis of Diethyl
Adipate
The primary industrial method for producing diethyl adipate is through the Fischer

esterification of adipic acid with ethanol.[2][5] Alternative laboratory and enzymatic methods

have also been described.

Fischer Esterification (Common Method)
This method involves the reaction of adipic acid with an excess of ethanol in the presence of an

acid catalyst.

Reactants: Adipic acid and ethanol.[10][11][12]
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Catalyst: Concentrated sulfuric acid is commonly used.[10][11][12] Zeolite catalysts have

also been reported.[12]

General Procedure:

Adipic acid is mixed with an excess of absolute ethanol.

A catalytic amount of concentrated sulfuric acid is slowly added to the mixture.

The mixture is heated under reflux to drive the reaction to completion. The water produced

during the reaction is typically removed to shift the equilibrium towards the product side.

After the reaction is complete, the excess ethanol is removed by distillation.

The remaining mixture is neutralized (e.g., with a sodium carbonate solution), washed with

water to remove any remaining acid and salts, and then dried.

The final product, diethyl adipate, is purified by vacuum distillation.

Laboratory Synthesis via Amide Coupling Reagent
A specific laboratory preparation has been documented using an amide coupling reagent.

Reactants: Adipic acid (1.46 g), triethylamine (2.8 ml), 2-ethoxycarbonyloxyimino-2-

cyanoacetic acid amide (3.7 g).

Solvent: Tetrahydrofuran (30 ml).

Procedure:

Adipic acid and triethylamine are dissolved in tetrahydrofuran.

2-ethoxycarbonyloxyimino-2-cyanoacetic acid amide is added to the solution.

The resulting mixture is stirred at room temperature for 2 hours.

The reaction mixture is then worked up to isolate the diethyl adipate product.
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Enzymatic Synthesis
An alternative, "green" synthesis route uses lipase enzymes as biocatalysts.[13]

Reactants: Adipic acid and an alcohol (e.g., ethanol).[13]

Biocatalyst: Immobilized lipases, such as Candida antartica (Novozym 435), Rhizomucor

miehei (Lipozyme RM IM), or Candida rugosa.[13]

Medium: An organic solvent is used as the reaction medium.[13]

General Procedure:

Adipic acid is mixed with the alcohol in an organic solvent.[13]

The immobilized lipase enzyme is added to the mixture.[13]

The mixture is incubated with continuous shaking at a controlled temperature (typically

between 30 °C and 70 °C) for at least 2 hours.[13]

After the reaction period, the immobilized enzyme is separated from the product mixture

by filtration, allowing the enzyme to be recycled.[13]

The liquid product containing diethyl adipate is then purified.[13]

Visualized Synthesis Pathway
The following diagram illustrates the common Fischer esterification synthesis of diethyl
adipate from adipic acid and ethanol.
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Reactants

Products

Adipic Acid
(HOOC(CH₂)₄COOH)

H₂SO₄ (cat.)
Heat

Ethanol (x2)
(CH₃CH₂OH)

Diethyl Adipate
(C₂H₅OOC(CH₂)₄COOC₂H₅)

Water (x2)
(H₂O)

Click to download full resolution via product page

Caption: Fischer esterification of Adipic Acid with Ethanol.

Applications and Uses
Diethyl adipate is a versatile compound with applications in several industries.[2]

Plasticizer: It is widely used as a plasticizer to improve the flexibility and durability of

polymers like PVC and ethylene chlorotrifluoroethylene (ECTFE) copolymers.[2][4][5]

Solvent: It serves as a solvent in coatings, adhesives, and for paint stripping.[3][8]
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Chemical Intermediate: It is a precursor in the synthesis of other chemicals, including

pharmaceuticals and agrochemicals.[4]

Fragrance and Cosmetics: Due to its fruity odor, it is used as a fragrance ingredient, solvent,

and fixative in perfumes and cosmetics.[4][5][11] It also functions as an emollient and skin-

conditioning agent.[2]

Drug Development: In pharmaceuticals, it can be used as a plasticizer in ethylcellulose-

based coating membranes for controlled-release drug delivery systems.[2]

Safety and Handling
Diethyl adipate is considered to have low toxicity.[3] However, standard laboratory safety

precautions should be observed during handling. It may cause mild skin and eye irritation upon

contact.[8] Store in a cool, dry, well-ventilated area away from incompatible substances.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://m.chemicalbook.com/ProductChemicalPropertiesCB2397890_EN.htm
https://www.chemicalbook.com/synthesis/diethyl-adipate.htm
https://patents.google.com/patent/WO2009066975A1/en
https://patents.google.com/patent/WO2009066975A1/en
https://www.benchchem.com/product/b1670523#diethyl-adipate-chemical-formula-and-structure
https://www.benchchem.com/product/b1670523#diethyl-adipate-chemical-formula-and-structure
https://www.benchchem.com/product/b1670523#diethyl-adipate-chemical-formula-and-structure
https://www.benchchem.com/product/b1670523#diethyl-adipate-chemical-formula-and-structure
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1670523?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1670523?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

